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Compound of Interest

Compound Name: Calcitriol (Rocaltrol)
Cat. No.: B15684760
Get Quote
\ J

Audience: Researchers, scientists, and drug development professionals.
Introduction

Calcitriol, the hormonally active form of Vitamin D, plays a crucial role in calcium homeostasis,
bone metabolism, and various other physiological processes.[1][2] Accurate quantification of
Calcitriol and its metabolites is essential for both clinical diagnostics and research, particularly
in understanding Vitamin D deficiency and related disorders.[3][4] Liquid chromatography-
tandem mass spectrometry (LC-MS/MS) has become the gold standard for the analysis of
Vitamin D metabolites due to its high sensitivity, specificity, and ability to multiplex.[5][6][7] This
document provides detailed protocols and quantitative data for the LC-MS/MS analysis of
Calcitriol and its key metabolites.

Quantitative Data Summary

The following tables summarize the quantitative performance of various LC-MS/MS methods
for the analysis of Calcitriol and its metabolites.

Table 1: Linearity and Quantification Limits
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LLOQ (Lower Limit

Analyte Linearity Range . Reference
of Quantification)
Calcitriol
1-100 ng/mL 1 ng/mL [3]
(1a,25(0OH)2D3)
10,25(0H)zD3 20 - 1200 pg/mL 20 pg/mL [6]
25(0OH)Ds3 1-60 ng/mL 1 ng/mL [6]
o 5.021 - 150.340
Calcitriol 5.021 pg/mL [2]
pg/mL
1,25-(OH)2-Dz and -Ds  15.63 - 250 pg/mL 15.63 pg/mL [9]
Table 2: Recovery and Precision
Intra-assay Inter-assay

Mean . L.
Analyte Precision (% Precision (% Reference

Recovery (%)

CV) CV)

Calcitriol 110.77% < 15% < 15% [2]
10,25(0OH)2Ds 100% + 10% <15% <15% [6]
25(0OH)Ds 100% + 10% < 15% < 15% [6]
Calcitriol (at 1, 5, N 6.8, 9.6, 3.3,6.8 N

Not Specified Not Specified [3]
20, 70 ng/mL) %

Experimental Protocols

Protocol 1: Sample Preparation using Supported Liquid
Extraction (SLE) and Solid Phase Extraction (SPE)

This protocol is adapted from a method for the analysis of Calcitriol in plasma.[3]

e Sample Pre-treatment:

o Pipette 475 pL of blank plasma or sample into a clean tube.
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o Add 25 pL of the standard spiking solution (in methanol) or methanol for blank and test
samples.

o Add 100 pL of 10% ammonia solution and mix thoroughly.

e Supported Liquid Extraction (SLE):

o Load the pre-treated sample onto an ISOLUTE SLE+ 200 Supported Liquid Extraction
Plate.[4]

o Apply a short pulse of vacuum to initiate the flow and allow the sample to absorb for 5
minutes.

o Elute the analytes with 1 mL of a water-immiscible organic solvent (e.g., MTBE, DCM, or
EtOAC).[4]

» Solid Phase Extraction (SPE):

o

Condition a Phenomenex Strata-X (30 mg/1 cc) cartridge with 1 mL of methanol followed
by 1 mL of water.[2]

o

Load the eluate from the SLE step onto the conditioned SPE cartridge.

[¢]

Wash the cartridge with 1 mL of water, followed by 1 mL of 20% acetonitrile in water.

[¢]

Dry the cartridge under a stream of nitrogen (30 psi) for 30 seconds.

[e]

Elute the analytes.

 Derivatization (Optional but Recommended for higher sensitivity):

[¢]

Evaporate the eluate to dryness under a gentle stream of nitrogen at 30°C.[2]

[¢]

Add 200 L of a derivatizing agent such as 4-phenyl-1,2,4-triazoline-3,5-dione (PTAD).[2]

[e]

Vortex for 30 seconds and incubate at room temperature for two hours.

o

Evaporate the derivatized sample to dryness again.
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e Reconstitution:

o Reconstitute the dried residue in 300 pL of the mobile phase (e.g., acetonitrile-4mM
ammonium trifluoroacetate, 60:40, v/v).[2]

o Inject an aliquot (e.g., 10 pL) into the LC-MS/MS system.[2][9]

Protocol 2: Liquid Chromatography

The following are typical LC conditions for the separation of Calcitriol and its metabolites.

LC System: Waters Acquity UPLC or Agilent 1200 SL.[6][9]

e Column: Waters Acquity UPLC BEH C18 (100 x 2.1 mm, 1.7 um) or Eclipse Plus C18 (2.1 x
150 mm, 1.8 um).[6][9]

e Column Temperature: 40 °C to 50 °C.[6][9]

» Mobile Phase A: Water with 0.1% formic acid or 0.378 mM lithium acetate.[6][9]
» Mobile Phase B: Methanol or acetonitrile with 0.1% formic acid.[5][9]

e Flow Rate: 0.2 - 0.4 mL/min.[2][4]

o Gradient Elution: A typical gradient starts with a higher percentage of aqueous mobile phase
and ramps up to a high percentage of organic mobile phase to elute the analytes. For
example, starting at 80% B and decreasing to 20% B over 4 minutes.[2]

Protocol 3: Mass Spectrometry

The following are general MS parameters for the detection of Calcitriol and its metabolites.

MS System: Triple quadrupole mass spectrometer (e.g., Waters Xevo TQ-S).[6]

lonization Source: Electrospray lonization (ESI) in positive ion mode.[6]

Source Temperature: 120 °C.[6]

Desolvation Temperature: 500 °C.[6]
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» Capillary Voltage: 3.5 V.[6]
o Detection Mode: Multiple Reaction Monitoring (MRM).[6]

Table 3: Example MRM Transitions

Analyte Precursor lon (m/z) Product lon (m/z) Reference

Calcitriol (PTAD

o 574.4 314.158 [2]
derivatized)
D6-Calcitriol (IS,
o 580.4 314.136 [2]
PTAD derivatized)
Visualizations

Experimental Workflow
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Caption: LC-MS/MS workflow for Calcitriol analysis.
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Caption: Genomic signaling pathway of Calcitriol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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